![molecular formula C10H13Cl2NO B3073180 3-(3-Chlorophenyl)morpholine CAS No. 1017396-60-9](/img/structure/B3073180.png)
3-(3-Chlorophenyl)morpholine
Overview
Description
“3-(3-Chlorophenyl)morpholine” is a chemical compound that contains a morpholine ring with a 3-chlorophenyl group attached to it . Morpholine is an organic chemical compound having the chemical formula O(C H 2 CH 2) 2 NH . This heterocycle features both amine and ether functional groups .
Synthesis Analysis
Morpholines can be synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines . A simple and efficient method was developed for the synthesis of substituted morpholines by a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides .Molecular Structure Analysis
The molecular structure of “this compound” is C10H13CL2NO . It is a hydrochloride salt, which means it has been treated with hydrochloric acid .Chemical Reactions Analysis
Morpholines undergo various chemical reactions. For instance, they can be converted to their corresponding Schiff bases with the reaction with aromatic aldehydes . They can also undergo a [4+2] annulation reaction .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 234.12 . It is recommended to be stored at room temperature .Scientific Research Applications
Crystal Structure Analysis
The crystal structure of compounds related to 3-(3-Chlorophenyl)morpholine, such as dimethomorph, has been studied to understand the arrangement of molecules and interactions within the crystal. For example, dimethomorph, a morpholine fungicide, exhibits specific dihedral angles between its central chlorophenyl and terminal benzene and morpholine rings, contributing to its three-dimensional crystal structure formed through hydrogen bonds and weak interactions (Kang et al., 2015).
Synthesis and Antidepressive Activity
Research into the synthesis of 3-methyl-2-(3-chlorophenyl) morpholine hydrochloride, a compound synthesized from 1-(3-chlorophenyl)-2-bromo-1-Acetone and ethanolamine, has been conducted. This compound demonstrated potent antidepressant activities in animal models, suggesting potential for further development in pharmacological applications (Guo Ya-nan, 2010).
Imaging Trivalent Cations in Living Cells
A morpholine-type naphthalimide chemsensor, incorporating a chlorophenyl morpholine moiety, has been developed for imaging trivalent metal ions (Fe3+, Al3+, Cr3+) in living cells. This research highlights the application of morpholine derivatives in cellular imaging and detection of specific ions, which can be crucial in understanding various biological processes (Ye et al., 2019).
Coordination Chemistry and Spectroscopy
Studies on the synthesis and characterization of Co(III) complexes, where morpholine is used as a coordinating ligand, have been conducted. These studies involve exploring the structural and spectroscopic properties of these complexes, which can be important in understanding coordination chemistry and potential applications in catalysis or material science (Amirnasr et al., 2001).
Mechanism of Action
Target of Action
3-(3-Chlorophenyl)morpholine is a complex compound with a morpholine ring, which is a common structure in many bioactive compounds .
Mode of Action
For instance, some morpholine derivatives have been shown to act as monoamine releasers, with a preference for dopamine and noradrenaline release . This suggests that this compound may also interact with its targets to induce biochemical changes.
Biochemical Pathways
Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may affect a wide range of biochemical pathways.
Pharmacokinetics
Morpholine derivatives are known to be systemic, with both curative and preventative qualities . This suggests that this compound may have similar properties, potentially influencing its bioavailability.
Result of Action
Given the broad-spectrum biological activities of morpholine and indole derivatives , it can be inferred that this compound may induce a variety of molecular and cellular changes.
Action Environment
It is known that environmental factors can significantly impact the effectiveness of similar compounds . Therefore, it is plausible that factors such as temperature, pH, and presence of other substances could influence the action of this compound.
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3-chlorophenyl)morpholine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO/c11-9-3-1-2-8(6-9)10-7-13-5-4-12-10/h1-3,6,10,12H,4-5,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVVLTFIYZDQMAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(N1)C2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.